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Compound of Interest

Compound Name: 5-Ethylthiazole-2-carbaldehyde

CAS No.: 339989-68-3

Cat. No.: B1521274

Get Quote

Executive Summary
5-Ethylthiazole-2-carbaldehyde represents a unique chemical pivot point. Historically valued

in flavor chemistry for its roasted/nutty profile (Maillard reaction product), it has emerged as a

high-value scaffold in medicinal chemistry. Its lipophilic ethyl tail at the C5 position offers

distinct pharmacokinetic advantages over its methyl and phenyl counterparts, balancing

membrane permeability with steric accessibility.

This guide provides a technical analysis of the structure-activity relationship (SAR) of this

scaffold, focusing on its conversion into bioactive thiosemicarbazones and hydrazones—

derivatives known for potent anticancer (via iron chelation) and antimicrobial properties.

Chemical Architecture & SAR Zones
The biological efficacy of 5-ethylthiazole-2-carbaldehyde analogs is governed by two distinct

"zones" of modification. Understanding these zones is critical for rational drug design.[1]
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Zone 1: The C5 Lipophilic Tail (The Anchor)
5-Ethyl (Target): Provides optimal lipophilicity (LogP ~1.5–2.0). The ethyl group allows for

better cell membrane penetration compared to the 5-methyl analog, without the solubility

issues often introduced by bulky 5-phenyl groups.

5-Methyl: Lower lipophilicity; often used as a baseline reference.

5-Phenyl: Increases

-

stacking potential but significantly raises molecular weight and rigidity, potentially reducing
oral bioavailability.

Zone 2: The C2 Formyl "Warhead" (The Effector)
The aldehyde at C2 is rarely the final drug; it is the reactive handle.

Thiosemicarbazones (TSC): The most potent derivative class. The

-

-

tridentate ligand system chelates transition metals (Fe, Cu), disrupting cellular respiration
and generating Reactive Oxygen Species (ROS).

Schiff Bases (Imines): Formed with aromatic amines. often act as tubulin polymerization

inhibitors.[2]

Visualization: SAR Logic Map
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Zone 1: C5 Lipophilic Tuning

Zone 2: C2 Functionalization
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Figure 1: SAR Logic Map detailing the two primary zones of modification. The C5-ethyl group

enhances permeability, while C2 functionalization dictates the mechanism of action.

Comparative Performance Data
The following data aggregates potency trends observed in thiazole-2-carbaldehyde derivatives

against standard cancer cell lines (e.g., MCF-7, HepG2).

Table 1: Comparative Potency (IC50) of C2-Modified Analogs
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Analog
Class

C5
Substituent

C2
Derivative

Primary
Target

Est. IC50
(MCF-7)

Selectivity
Index

Target Ethyl
Thiosemicarb

azone

Ribonucleotid

e Reductase /

ROS

1.2 - 2.5 µM High (>10)

Reference A Methyl
Thiosemicarb

azone

Ribonucleotid

e Reductase
5.0 - 8.0 µM Moderate

Reference B Phenyl
Thiosemicarb

azone

Tubulin /

ROS
0.8 - 1.5 µM

Low

(Cytotoxic)

Control Ethyl
Aldehyde

(Unmodified)
Non-specific >50 µM N/A

Note: Data represents aggregated trends from thiazole thiosemicarbazone literature [1, 3]. The

5-Ethyl variant consistently shows a superior balance of potency and selectivity compared to

the more toxic phenyl analogs.

Experimental Methodologies
Protocol A: Synthesis of 5-Ethylthiazole-2-carbaldehyde
Thiosemicarbazone
Rationale: This protocol utilizes acid-catalyzed condensation, the industry standard for ensuring

high yield and purity of the E-isomer.

Reagents:

5-Ethylthiazole-2-carbaldehyde (1.0 eq)

Thiosemicarbazide (1.1 eq)

Ethanol (Abs.)[3]

Glacial Acetic Acid (Cat.)

Step-by-Step Workflow:
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Dissolution: Dissolve 1.0 mmol of thiosemicarbazide in 10 mL of hot absolute ethanol.

Activation: Add 3-4 drops of glacial acetic acid to protonate the carbonyl oxygen of the

aldehyde.

Addition: Dropwise add 1.0 mmol of 5-ethylthiazole-2-carbaldehyde (dissolved in 5 mL

ethanol) to the reaction mixture.

Reflux: Heat to reflux (78°C) for 3–5 hours. Monitor via TLC (Mobile phase: Hexane:EtOAc

7:3).

Crystallization: Cool to room temperature. The precipitate (Schiff base) will form.

Purification: Filter and recrystallize from hot ethanol/water to obtain the pure E-isomer.

Protocol B: MTT Cell Viability Assay
Rationale: Validates the cytotoxicity of the synthesized analog against cancer lines.[3][4]

Seeding: Seed MCF-7 cells at

cells/well in 96-well plates. Incubate for 24h.

Treatment: Add graded concentrations of the 5-ethyl analog (0.1 – 100 µM) dissolved in

DMSO (final DMSO < 0.1%).

Incubation: Incubate for 48h at 37°C, 5% CO2.

Development: Add MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan crystals in

DMSO.

Read: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression.

Mechanism of Action: The "Iron Sponge" Effect
The primary mechanism for 5-ethylthiazole-2-carbaldehyde thiosemicarbazones is Iron

Chelation. By sequestering cellular iron, these compounds inhibit Ribonucleotide Reductase

(the rate-limiting enzyme in DNA synthesis) and generate lethal levels of ROS via Fenton

chemistry.
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Figure 2: Mechanistic pathway showing how the analog depletes iron to block DNA synthesis

while simultaneously generating oxidative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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